Cas no 1111108-05-4 (5-(3-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one)

• Product Name: 5-(3-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one
• CAS No: 1111108-05-4
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• MDL: MFCD11876811
• CID: 2606664
• PubChem ID: 52984077
• Update Time: 2025-04-21

5-(3-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluoro-4-methoxyphenyl)-1H-pyrimidin-2-one
• 5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2(1H)-one
• 5-(3-Fluoro-4-methoxyphenyl)pyrimidin-2-ol
• DTXSID30680839
• 1111108-05-4
• 5-(3-Fluoro-4-methoxyphenyl)-2-hydroxypyrimidine, 95%
• MFCD11876811
• 5-(3-FLUORO-4-METHOXYPHENYL)-2-HYDROXYPYRIMIDINE

• MDL： MFCD11876811
• Inchi： 1S/C11H9FN2O2/c1-16-10-3-2-7(4-9(10)12)8-5-13-11(15)14-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key： FTJQZDDXRWYBTP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=NC(NC=1)=O)OC

Computed Properties

• Exact Mass: 220.06480570Da
• Monoisotopic Mass: 220.06480570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.7Ų